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Compound of Interest

Compound Name: 4-Chloro-2-methylbenzaldehyde

Cat. No.: B056668

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chloro-2-methylbenzaldehyde is an aromatic aldehyde of significant interest in organic
synthesis. It serves as a key intermediate in the production of various more complex molecules,
including pharmaceuticals, dyes, and pesticides. Notably, it is a reactant in the synthesis of
benzylidene cyclopentenediones, which have been investigated as potential inhibitors for the
zinc endopeptidase activity of botulinum neurotoxin A.[1][2] A thorough understanding of its
physical properties is essential for its effective handling, application in synthetic protocols, and
for the purification of its derivatives.

This technical guide provides a detailed overview of the core physical properties of 4-Chloro-2-
methylbenzaldehyde, outlines the standard experimental methodologies for their
determination, and presents a logical workflow for a key synthetic application.

Core Physical Properties

The fundamental physical characteristics of 4-Chloro-2-methylbenzaldehyde are summarized
in the table below. These properties are crucial for predicting its behavior in various solvents
and under different temperature and pressure conditions.
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Property Value Source(s)
Molecular Formula CsH7CIO [3114]
Molecular Weight 154.59 g/mol [3B1141[5]

Colorless to pale yellow
Appearance ) ] [3]
crystalline solid

Melting Point 48-49°C [3]

Note on conflicting data: Some
databases report a melting
point of 227.5-229.0°C.[3][6][7]
This is considered anomalous
and likely erroneous, as it is
inconsistent with the values for
structurally similar compounds.
The 48-49°C range is the more

chemically plausible value.

Boiling Point 267-268°C (at 760 Torr) [3]
108-110°C (at 20 Torr) [3][6]

Density (Predicted) 1.195 + 0.06 g/cm?3 [3]
Flash Point 107.5°C [3]
Vapor Pressure 0.0417 mmHg at 25°C [3]
Refractive Index 1.574 [3]

Soluble in alcohols, ethers,
Solubility and ketones. Slightly soluble in  [3]
Dichloromethane and DMSO.

Experimental Protocols for Property Determination

The following sections detail the standard laboratory procedures for measuring the key physical
properties of solid organic compounds like 4-Chloro-2-methylbenzaldehyde.
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Melting Point Determination

The melting point is a critical indicator of a compound's purity. A sharp melting range (typically
0.5-1.0°C) is characteristic of a pure substance.

Methodology: Capillary Method

e Sample Preparation: A small amount of dry, finely powdered 4-Chloro-2-
methylbenzaldehyde is packed into a thin-walled capillary tube, sealed at one end, to a
height of 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer, with the sample
positioned adjacent to the thermometer's bulb. This assembly is then placed in a heating
bath (e.g., a Thiele tube filled with mineral oil) or a calibrated digital melting point apparatus.

e Heating: The apparatus is heated slowly and steadily, at a rate of approximately 1-2°C per
minute, as the temperature approaches the expected melting point.

o Observation and Measurement: The temperature at which the first drop of liquid appears (T1)
and the temperature at which the entire sample becomes a clear liquid (T2) are recorded.
The melting range is reported as T1 - Ta.

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding
atmospheric pressure. Since this property is pressure-dependent, the pressure at which the
measurement is taken must be recorded.

Methodology: Distillation Method

o Apparatus Setup: A small volume (e.g., 5-10 mL) of the substance (if liquid, or a molten
sample) is placed in a distillation flask along with boiling chips or a magnetic stir bar to
ensure smooth boiling. A condenser and a collection flask are attached.

o Thermometer Placement: A thermometer is positioned in the neck of the distillation flask so
that the top of the bulb is level with the bottom of the side-arm leading to the condenser. This
ensures the thermometer measures the temperature of the vapor in equilibrium with the
boiling liquid.
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e Heating: The flask is heated gently. As the substance boils, the vapor rises, surrounds the
thermometer bulb, and then passes into the condenser to be cooled back into a liquid.

e Measurement: The temperature is recorded when it becomes constant, which indicates that
the vapor of the pure substance is consistently bathing the thermometer bulb. The
atmospheric pressure is also recorded. For measurements at reduced pressure (vacuum
distillation), a manometer is integrated into the system.

Synthetic Application Workflow

4-Chloro-2-methylbenzaldehyde is a precursor for synthesizing a,a'-bis(substituted-
benzylidene)cycloalkanones via a Claisen-Schmidt condensation. This reaction is a base-
catalyzed aldol condensation between an aldehyde (with no a-hydrogens) and a ketone. The
workflow below illustrates the synthesis of a benzylidene cyclopentenedione.
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Caption: Workflow for the Claisen-Schmidt synthesis of a benzylidene cyclopentenedione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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